Cas no 2694745-36-1 (ethyl 3-butyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate)

• Product Name: ethyl 3-butyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate
• CAS No: 2694745-36-1
• MF: C₁₃H₂₁IO₃
• MW: 352.208516836166
• MDL: MFCD34474826
• CID: 5618030
• PubChem ID: 165942037
• Update Time: 2025-10-24

ethyl 3-butyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2694745-36-1
• EN300-30325802
• ethyl 3-butyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
• ethyl 3-butyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

• MDL： MFCD34474826
• Inchi： 1S/C13H21IO3/c1-3-5-6-10-13(11(15)16-4-2)7-12(8-13,9-14)17-10/h10H,3-9H2,1-2H3
• InChI Key： CYRAREJUSVUEMP-UHFFFAOYSA-N
• SMILES： ICC12CC(C(=O)OCC)(C(CCCC)O1)C2

Computed Properties

• Exact Mass: 352.05354g/mol
• Monoisotopic Mass: 352.05354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5Ų

Additional information on ethyl 3-butyl-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

Research Brief on Ethyl 3-butyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS: 2694745-36-1)

Ethyl 3-butyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS: 2694745-36-1) is a novel bicyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique 2-oxabicyclo[2.1.1]hexane scaffold, which is of particular interest due to its potential applications in drug discovery and development. The presence of an iodomethyl group and a butyl side chain further enhances its utility as a versatile intermediate for synthetic modifications and biological studies.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential biological activities. The compound's structural complexity and functional groups make it a promising candidate for the development of new therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial therapies. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity, ensuring its suitability for further pharmacological evaluations.

One of the key findings from recent research is the compound's ability to act as a precursor for the synthesis of more complex molecules with enhanced biological activities. For instance, the iodomethyl group can be readily substituted with various nucleophiles, enabling the creation of a diverse library of derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, which aim to optimize the compound's efficacy and safety profile.

In addition to its synthetic utility, preliminary biological assays have indicated that ethyl 3-butyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate exhibits moderate inhibitory activity against certain bacterial strains and inflammatory markers. These findings suggest its potential as a lead compound for the development of new anti-infective and anti-inflammatory drugs. However, further in vitro and in vivo studies are required to fully elucidate its mechanisms of action and therapeutic potential.

The compound's stability and solubility properties have also been investigated, as these factors are critical for its formulation and delivery in potential therapeutic applications. Researchers have noted that the ethyl ester moiety contributes to improved solubility in organic solvents, which is advantageous for synthetic manipulations. However, modifications may be necessary to enhance its aqueous solubility for biological testing and eventual clinical use.

In conclusion, ethyl 3-butyl-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate represents a promising scaffold in medicinal chemistry, with potential applications in drug discovery and development. Its unique structural features and preliminary biological activities warrant further investigation to explore its full therapeutic potential. Future research directions may include the synthesis of additional derivatives, detailed mechanistic studies, and preclinical evaluations to assess its safety and efficacy in relevant disease models.